Cas no 96807-70-4 (5-nitro-2-[2-(piperazin-1-yl)ethyl]-1H-benzo[de]isoquinoline-1,3(2H)-dione)

• Product name: 5-nitro-2-[2-(piperazin-1-yl)ethyl]-1H-benzo[de]isoquinoline-1,3(2H)-dione
• CAS No: 96807-70-4
• MF: C₁₈H₁₈N₄O₄
• MW: 354.3599
• CID: 1987735
• PubChem ID: 178910

5-nitro-2-[2-(piperazin-1-yl)ethyl]-1H-benzo[de]isoquinoline-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• 5-nitro-2-[2-(piperazin-1-yl)ethyl]-1H-benzo[de]isoquinoline-1,3(2H)-dione
• 5-nitro-2-(2-piperazin-1-ylethyl)benzo[de]isoquinoline-1,3-dione
• 96807-70-4
• 1H-Benz(de)isoquinoline-1,3(2H)-dione, 5-nitro-2-(2-(1-piperazinyl)ethyl)-
• CHEMBL297402
• DTXSID80242567

• Inchi： InChI=1S/C18H18N4O4/c23-17-14-3-1-2-12-10-13(22(25)26)11-15(16(12)14)18(24)21(17)9-8-20-6-4-19-5-7-20/h1-3,10-11,19H,4-9H2
• InChI Key： SZQZTOAVOAEJBX-UHFFFAOYSA-N
• SMILES： C1CN(CCN1)CCN2C(=O)C3=CC=CC4=CC(=CC(=C43)C2=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 354.13280507Da
• Monoisotopic Mass: 354.13280507Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.5Ų
• XLogP3: 1.4